Cas no 1185298-59-2 (2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride)

• Product Name: 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride
• CAS No: 1185298-59-2
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• MDL: MFCD11506646
• CID: 1077244
• PubChem ID: 46736569
• Update Time: 2025-07-19

2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,6-Trimethyl-1H-indol-3-yl)-ethylamine hydrochloride
• ALBB-007691
• 2-(1,2,6-Trimethyl-1H-indol-3-yl)-ethylaminehydrochloride
• MFCD11506646
• 2-(1,2,6-trimethylindol-3-yl)ethanamine;hydrochloride
• 2-(1,2,6-trimethylindol-3-yl)ethanamine hydrochloride
• [2-(1,2,6-Trimethyl-1H-indol-3-yl)ethyl]amine HCl
• [2-(1,2,6-trimethyl-1H-indol-3-yl)ethyl]amine hydrochloride
• 1185298-59-2
• [2-(1,2,6-Trimethyl-1H-indol-3-yl)ethyl]amine hydrochloride, 95%
• 2-(1,2,6-trimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• AKOS015846147
• 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride

• MDL： MFCD11506646
• Inchi： 1S/C13H18N2.ClH/c1-9-4-5-12-11(6-7-14)10(2)15(3)13(12)8-9;/h4-5,8H,6-7,14H2,1-3H3;1H
• InChI Key： MZQZWUIQOGUHEX-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(C)=C(CCN)C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 364.5±37.0 °C at 760 mmHg
• Flash Point: 174.2±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride

Introduction to 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine Hydrochloride (CAS No. 1185298-59-2)

2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride (CAS No. 1185298-59-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a substituted indole ring and an ethylamine side chain. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and biological studies.

The chemical structure of 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride is defined by the presence of a 1,2,6-trimethylindole moiety attached to an ethylamine group. The trimethylation at positions 1, 2, and 6 of the indole ring imparts specific electronic and steric properties that influence its biological activity. The ethylamine side chain further modulates the compound's interactions with biological targets, contributing to its potential therapeutic effects.

Recent research has focused on the pharmacological properties of 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride. Studies have shown that this compound exhibits significant activity as a serotonin receptor agonist, particularly at the 5-HT_2A receptor. This receptor is involved in various physiological processes, including mood regulation, cognitive function, and sensory perception. The selective activation of 5-HT_2A receptors by 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride suggests potential applications in the treatment of psychiatric disorders such as depression and anxiety.

In addition to its serotonin receptor activity, 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride has been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's potential as a therapeutic agent for neurodegenerative conditions.

The safety profile of 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride has also been evaluated in several studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses. However, like many pharmacological agents, it may exhibit dose-dependent side effects. Further clinical trials are necessary to fully elucidate its safety and efficacy in human subjects.

In the context of drug development, 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride represents a promising lead compound for the design of novel therapeutics. Its unique structural features and favorable pharmacological profile make it an attractive candidate for optimization through medicinal chemistry approaches. Researchers are exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic properties.

The synthesis of 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 3-bromoindole with appropriate alkylating agents followed by deprotection and salt formation. Advances in synthetic methods have improved the efficiency and scalability of production processes, facilitating further research and development efforts.

In conclusion, 2-(1,2,6-Trimethyl-1H-indol-3-yl)ethylamine hydrochloride (CAS No. 1185298-59-2) is a multifaceted compound with significant potential in pharmaceutical research. Its serotonin receptor agonist activity and neuroprotective effects make it a valuable candidate for the treatment of psychiatric disorders and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.